Cas no 127852-21-5 ((S)-1-3-(Trifluoromethyl)PhenylEthylamine)

• Product Name: (S)-1-3-(Trifluoromethyl)PhenylEthylamine
• CAS No: 127852-21-5
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• MDL: MFCD11100949
• CID: 63899
• PubChem ID: 7023585
• Update Time: 2025-06-13

(S)-1-3-(Trifluoromethyl)PhenylEthylamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-(Trifluoromethyl)phenyl)ethanamine
• (S)-1-[3-(Trifluoromethyl)phenyl]ethylamine
• (S)-1-[3-(Trifluoromethyl)phenyl]ethylamine (S)-α-(m-(trifluoromethyl)phenyl)ethylamine
• (1S)-1-[3-(Trifluoromethyl)phenyl]ethylamine
• (S)-{1-[3-(trifluoromethyl)phenyl]ethyl}amine
• (S)-1-((3-trifluoromethyl)phenyl)ethaneamine
• (S)-1-(3-trifluoromethylphenyl)ethanamine
• (S)-1-(3-trifluoromethylphenyl)ethylamine
• (S)-1-(3-trifluoromethyl-phenyl)-ethylamine
• AC1OE04V
• AC1Q29IO
• CTK5J1435
• SureCN334964
• Benzenemethanamine,a-methyl-3-(trifluoromethyl)-,(S)-
• (S)-(-)-1-(3-Trifluoromethylphenyl)ethylamine
• S-MTF-PEM
• (S)-1-(3-(trifluoromethyl)phenyl)ethan-1-amine
• (S)-1-[3-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE-HCl
• Benzenemethanamine, a-methyl-3-(trifluoromethyl)-, (aS)-
• Benzenemethanamine, α-methyl-3-(trifluoromethyl)-, (αS)-
• (S)-1-[3-(TrifluoroMethyl)phenyl]ethylaMine hydrochloride
• (1S)-1-[3-(trifluoromethyl)phenyl]ethan-1-amine
• (S)-3-(Trifluoromethyl)-alpha-methylbenzenemethanamine
• (s)-1-(3-(trifluoromethyl)phenyl)ethylamine
• A805755
• (S)-1-[3-(trifluoromethyl)phenyl]ethylamine, AldrichCPR
• AKOS015840082
• PS-8412
• Benzenemethanamine, alpha-methyl-3-(trifluoromethyl)-, (alphaS)-
• AS-80180
• 127852-21-5
• DTXSID60427517
• (1S)-1-[3-(trifluoromethyl)phenyl]ethanamine
• CS-0000151
• SCHEMBL334964
• EN300-82057
• MFCD03093006
• ODZXRBRYQGYVJY-LURJTMIESA-N
• F13083
• WTEYASZVRNRQCN-LURJTMIESA-N
• (S)-1-3-(Trifluoromethyl)PhenylEthylamine

• MDL： MFCD11100949
• Inchi： 1S/C9H10F3N/c1-6(13)7-3-2-4-8(5-7)9(10,11)12/h2-6H,13H2,1H3/t6-/m0/s1
• InChI Key： ODZXRBRYQGYVJY-LURJTMIESA-N
• SMILES： FC(C1=CC=CC(=C1)[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 189.0766
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

(S)-1-3-(Trifluoromethyl)PhenylEthylamine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on (S)-1-3-(Trifluoromethyl)PhenylEthylamine

Recent Advances in the Study of (S)-1-(3-(Trifluoromethyl)Phenyl)Ethylamine (CAS: 127852-21-5) and Its Applications in Chemical Biology and Medicine

(S)-1-(3-(Trifluoromethyl)Phenyl)Ethylamine (CAS: 127852-21-5) is a chiral amine compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. The trifluoromethyl group in its structure enhances its metabolic stability and lipophilicity, making it a valuable scaffold for drug design.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of (S)-1-(3-(Trifluoromethyl)Phenyl)Ethylamine as a precursor for the synthesis of novel serotonin receptor modulators. The research demonstrated that derivatives of this compound exhibit high affinity for 5-HT_2A and 5-HT_2C receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. The study also highlighted the compound's enantiomeric purity as a critical factor in achieving desired pharmacological effects.

In addition to its role in CNS drug development, (S)-1-(3-(Trifluoromethyl)Phenyl)Ethylamine has been explored for its utility in asymmetric synthesis. A 2022 paper in Organic Letters detailed a novel catalytic system that utilizes this compound as a chiral auxiliary for the enantioselective synthesis of β-amino alcohols. The method achieved excellent enantiomeric excess (up to 99% ee) and demonstrated broad substrate scope, underscoring the compound's versatility in organic synthesis.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's physicochemical properties. A 2023 study employing nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography provided detailed insights into the conformational dynamics of (S)-1-(3-(Trifluoromethyl)Phenyl)Ethylamine, revealing its preference for specific rotameric states in solution. These findings have important implications for the design of derivatives with optimized pharmacokinetic profiles.

Despite these promising developments, challenges remain in the large-scale production and purification of (S)-1-(3-(Trifluoromethyl)Phenyl)Ethylamine. A 2023 industry report highlighted the need for more efficient synthetic routes to meet the growing demand for this compound in pharmaceutical research. Efforts are underway to develop greener and more cost-effective methodologies, including biocatalytic approaches using engineered enzymes.

In conclusion, (S)-1-(3-(Trifluoromethyl)Phenyl)Ethylamine (CAS: 127852-21-5) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its applications span from CNS drug development to asymmetric synthesis, with recent studies shedding light on its structural and pharmacological properties. Future research is expected to focus on addressing scalability challenges and expanding its therapeutic potential through innovative derivative design.